![molecular formula C7H4N2O2S B1331371 2-Nitrophenyl isothiocyanate CAS No. 2719-30-4](/img/structure/B1331371.png)
2-Nitrophenyl isothiocyanate
Overview
Description
2-Nitrophenyl isothiocyanate (2-NPITC) is a synthetic organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid that has a melting point of 175-176°C and a boiling point of 312°C. 2-NPITC has been used in a variety of biochemical and physiological experiments, and is particularly useful in protein and enzyme research.
Scientific Research Applications
1. Kinetic Studies and Mechanism of Hydrolysis
2-Nitrophenyl isothiocyanate is involved in kinetic and mechanistic studies, particularly in hydrolysis reactions. Research conducted by Satchell & Satchell (1991) focused on the hydrolysis of p-nitrophenyl isothiocyanate in aqueous acid solution, influenced by Ag+ and Hg2+ ions, which leads to the formation of p-nitroaniline. This study revealed key details about the order of the reaction and the changes in entropy and enthalpy associated with the process (Satchell & Satchell, 1991).
2. Analytical Chemistry: Derivatization of Glutathione
In analytical chemistry, this compound derivatives are used for the pre-column derivatization of glutathione for high-performance liquid chromatography (HPLC) analysis. Alexeeva et al. (2018) developed a method for analyzing glutathione using 4-methoxy-2-nitrophenyl isothiocyanate, improving the detection and quantification of glutathione, which has significant implications in the therapy of various diseases (Alexeeva et al., 2018).
3. Development of Fluorescent Dyes
Frath et al. (2012) demonstrated the use of a Boranil fluorophore bearing a nitro-phenyl group, which was converted to amide, imine, urea, and thiourea derivatives that are fluorescent dyes. The isothiocyanate intermediate derivative was used in a labeling experiment with Bovine Serum Albumin (BSA), showcasing its application in creating fluorescent markers for biological research (Frath et al., 2012).
4. Anticarcinogenic Activities
Zhang & Talalay (1994) discussed the role of organic isothiocyanates, including derivatives of this compound, in anticarcinogenic activities. These compounds are known to block tumor production induced by various carcinogens and are present in several vegetables consumed by humans. The study highlights the dual mechanisms of isothiocyanates in cancer prevention: suppression of carcinogen activation and induction of Phase 2 enzymes (Zhang & Talalay, 1994).
5. Antimicrobial and Antifungal Properties
Tang et al. (2018) investigated the synthesis of p-aromatic isothiocyanates, including p-nitrophenyl isothiocyanate, for their antimicrobial and antifungal properties. The study found that these compounds, particularly p-nitrophenyl isothiocyanate, exhibited significant inhibitory effects against plant pathogenic fungi and bacteria, suggesting their potential as alternatives to traditional synthetic fungicides (Tang et al., 2018).
Electrochemical Applications of this compound
1. Intramolecular Cyclization Studies
Hlavatý, Volke, and Manoušek (1975) explored the electrochemically initiated intramolecular cyclization of 2-nitro-2′-isothiocyanatobiphenyl. They discovered that when reduced at a mercury cathode in acidic media, an acid-catalyzed intramolecular reaction occurs, leading to the formation of 6-mercaptodibenzo (d, f)-(1,3)-diazepin-5-oxide, demonstrating its potential in electrochemical synthesis and transformation studies (Hlavatý et al., 1975).
2. Electrochemical Sensing of Organophosphates
In the field of electrochemical sensing, 2-nitrophenyl derivatives have been used to develop sensitive sensors. For example, Zhang et al. (2014) created an ultrasensitive electrochemical sensor for p-nitrophenyl organophosphates, demonstrating the efficacy of these compounds in the detection of hazardous substances at low concentrations (Zhang et al., 2014).
3. Electropolymerization and Electrochromism
Li et al. (1998) studied the electropolymerization of p-nitrophenyl-functionalized thiophene derivatives. They found that the electrochemical behavior of nitro groups has a significant impact on the conjugated π-electron systems of the resulting polymers, offering insights into the development of electroactive materials with potential applications in electrochromism and electronic devices (Li et al., 1998).
4. Electrosynthesis of Porphyrin Dimers or Arrays
Fang et al. (2014) investigated the redox properties of nitrophenylporphyrins and their use in the electrosynthesis of nitrophenyl-linked Zn porphyrin dimers or arrays. Their study highlighted the electrochemical characteristics of these compounds, demonstrating their potential in creating complex molecular structures with specific electronic properties (Fang et al., 2014).
Mechanism of Action
Target of Action
2-Nitrophenyl isothiocyanate (2-NPITC) is a type of isothiocyanate compound . Isothiocyanates are known to interact with a variety of targets, including enzymes, proteins, and cellular structures . .
Mode of Action
Isothiocyanates are generally known to interact with their targets through covalent bonding . This interaction can lead to changes in the target’s function, potentially altering cellular processes.
Biochemical Pathways
Isothiocyanates, including 2-NPITC, can modulate a large number of cancer-related targets or pathways, including inhibition of cytochrome P450 enzymes, induction of phase II enzymes via activation of NF-E2-related factor-2 (Nrf2), modulation of cell cycle regulators, induction of apoptosis, and inhibition of nuclear factor kappa B (NF-ĸB) .
Pharmacokinetics
Isothiocyanates are generally metabolized by the mercapturic acid pathway, which includes conjugation with glutathione (gsh), followed by enzymatic degradation and n-acetylation .
Result of Action
Isothiocyanates are known for their antimicrobial properties against various pathogens, including bacteria with resistant phenotypes . They are also known for their potential chemopreventive effects, particularly against cancer .
Action Environment
The action, efficacy, and stability of 2-NPITC can be influenced by various environmental factors. For instance, the compound’s reactivity and stability can be affected by pH and temperature. Additionally, the presence of other compounds, such as amines, can influence the compound’s reactivity .
Safety and Hazards
Future Directions
2-Nitrophenyl isothiocyanate is a versatile organic synthesis intermediate and pharmaceutical intermediate, widely used in the preparation of medicines, pesticides, and dyes . Therefore, the synthesis of isothiocyanates has been an important topic in organic chemistry . Further studies are needed to standardize the methods for comparing the antimicrobial activity of different isothiocyanates .
Biochemical Analysis
Biochemical Properties
They are involved in enzymatic conversion of metabolites called glucosinolates
Cellular Effects
Isothiocyanates are known to have antimicrobial properties against human pathogens . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Isothiocyanates can be prepared by degradation of dithiocarbamate salts . They exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
Isothiocyanates are known to modulate a large number of cancer-related targets or pathways including inhibition of CYP enzymes, induction of phase II enzymes via activation of NF-E2-related factor-2 (Nrf 2), modulation of cell cycle regulators, induction of apoptosis, inhibition of nuclear factor kappa B (NF-ĸB), inhibition of macrophage migration inhibitory factor (MIF), inhibition of microtubule polymerization, inhibition of metastasis, and other pathways involved in chemoprevention .
Properties
IUPAC Name |
1-isothiocyanato-2-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O2S/c10-9(11)7-4-2-1-3-6(7)8-5-12/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBWJHIXSVFDERH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N=C=S)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70181658 | |
Record name | 2-Nitrophenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70181658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2719-30-4 | |
Record name | 2-Nitrophenyl isothiocyanate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002719304 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2719-30-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=203074 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Nitrophenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70181658 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Nitrophenyl isothiocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.